Cas no 1782511-60-7 (2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid)

2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex molecules in pharmaceutical and agrochemical research. The tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. The cyclopropyl moiety contributes to conformational rigidity, which can influence the biological activity of derived compounds. The acetic acid side chain offers a reactive handle for further derivatization, such as amide coupling or esterification. This compound is particularly useful in peptidomimetics and scaffold diversification due to its balanced reactivity and structural features. Its well-defined synthetic pathway ensures consistent purity and reproducibility for research applications.
2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid structure
1782511-60-7 structure
Product Name:2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid
CAS No:1782511-60-7
MF:C14H23NO4
MW:269.33672451973
CID:6483962
PubChem ID:83825980
Update Time:2025-05-23

2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid
    • EN300-704582
    • 1782511-60-7
    • 2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid
    • Inchi: 1S/C14H23NO4/c1-13(2,3)19-12(18)15-7-6-14(9-15,8-11(16)17)10-4-5-10/h10H,4-9H2,1-3H3,(H,16,17)
    • InChI Key: QLIHUTVVFZDSRN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CC(=O)O)(C1)C1CC1)=O

Computed Properties

  • Exact Mass: 269.16270821g/mol
  • Monoisotopic Mass: 269.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.8Ų

2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-704582-1.0g
2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid
1782511-60-7
1g
$0.0 2023-06-06

Additional information on 2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid

Comprehensive Guide to 2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid (CAS No. 1782511-60-7)

2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid (CAS No. 1782511-60-7) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound features a unique pyrrolidine core modified with a cyclopropyl group and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in drug discovery. Its molecular structure combines stability with reactivity, enabling diverse synthetic transformations.

The growing interest in cyclopropyl-containing compounds in medicinal chemistry has elevated the importance of 2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid. Researchers frequently search for "Boc-protected pyrrolidine derivatives" and "cyclopropyl-pyrrolidine synthesis," reflecting its relevance in developing novel therapeutics. This compound is particularly useful in the design of enzyme inhibitors and receptor modulators due to its conformational rigidity and stereochemical properties.

From a synthetic perspective, 2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid serves as a versatile building block. The Boc group offers excellent protection for amines during multi-step reactions, while the acetic acid moiety allows for further functionalization via coupling or condensation reactions. Its CAS No. 1782511-60-7 is often queried in chemical databases, underscoring its utility in high-value applications.

In pharmaceutical applications, this compound is explored for its potential in treating neurological disorders and inflammatory conditions. The cyclopropyl-pyrrolidine scaffold is known to enhance metabolic stability and bioavailability, addressing key challenges in drug development. Searches like "pyrrolidine-based drug candidates 2024" highlight the ongoing research interest in such structures.

The market for advanced pharmaceutical intermediates like 2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid is expanding, driven by demand for precision therapeutics. Suppliers and researchers prioritize compounds with well-documented CAS numbers (e.g., 1782511-60-7) to ensure traceability and quality. Regulatory-compliant synthesis and scalable production methods are critical focus areas for manufacturers.

For laboratories handling this compound, proper storage under inert conditions is recommended to preserve the integrity of the Boc group. Analytical techniques such as HPLC and NMR are essential for verifying purity, especially given its role in sensitive applications. Queries like "how to characterize Boc-protected compounds" reflect common analytical challenges.

In summary, 2-{1-[(Tert-butoxy)carbonyl]-3-cyclopropylpyrrolidin-3-yl}acetic acid (CAS No. 1782511-60-7) represents a critical tool for modern organic and medicinal chemistry. Its structural features align with trends toward three-dimensional drug molecules and sp3-rich scaffolds, making it a compound of enduring scientific and industrial value.

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